Cas no 118267-10-0 (3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 118267-10-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5734512
• PubChem ID: 14245506
• Update Time: 2025-10-29

3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7521
• AKOS040812143
• 118267-10-0
• 3-ethyl-6-phenyl-1H-pyrimidine-2,4-dione
• 3-ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H12N2O2/c1-2-14-11(15)8-10(13-12(14)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,16)
• InChI Key： NDEOXGPPRQSRPJ-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1CC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 118267-10-0, commonly referred to as 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their structural versatility and potential biological activities. The long-tail keyword for this compound is often used in academic research and industrial applications due to its unique properties and promising therapeutic potential.

The molecular structure of 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a six-membered ring system with two ketone groups and substituents at positions 3 and 6. The ethyl group at position 3 and the phenyl group at position 6 contribute to the molecule's stability and reactivity. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most notable advancements in the study of this compound is its application in drug design. Researchers have explored its potential as a scaffold for developing novel therapeutic agents. For instance, a study published in 2023 demonstrated that 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can be modified to target specific enzymes involved in neurodegenerative diseases. This finding has opened new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, this compound has also been investigated for its role in chemical synthesis. Its ability to undergo various functional group transformations makes it a valuable intermediate in organic chemistry. For example, recent research has shown that it can be used as a precursor for synthesizing complex heterocyclic compounds with potential anticancer properties.

The synthesis of 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically includes condensation reactions and cyclization. The optimization of these steps has been a focus of recent studies aimed at improving yield and purity. One innovative approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.

From an environmental perspective, the compound's biodegradability and eco-friendliness have also been studied. Research indicates that it exhibits moderate biodegradation under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds. This aspect is particularly important as industries increasingly prioritize green chemistry principles.

In conclusion, 3-Ethyl-6-phenyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 118267-10-) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure and promising biological properties continue to drive innovation across various fields. As ongoing studies uncover new insights into its potential uses and optimizations, this compound is poised to play an even more significant role in advancing science and technology.